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Get Quote

Although the search did not yield data on 7,4'-DHF specifically, one study provides high-quality information

on ALDHI1L1, a crucial enzyme in the folate (one-carbon) metabolism pathway [1]. Since 7,4'-DHF is likely

a form of dihydrofolate within this pathway, understanding ALDH1L1's role offers valuable context.

The table below summarizes key quantitative findings from a study on ALDH1L1 in RT4 bladder cancer

cells [1].

Parameter
Investigated

Experimental Finding/Methodology

Cell Line Model

Proliferation

Assay

Doubling Time

Tumor Growth In

Vivo

Metabolomic
Analysis

RT4 human bladder cancer cell line (high endogenous ALDH1L1) and derived
shRNA clones with low/no ALDH1L1 expression [1].

MTT cell proliferation assay; cells seeded at 5x103 cells/well in 96-well plates;
absorbance measured at 570nm [1].

RT4 (high ALDH1L1): 36.3 hours; sh506 (low ALDH1L1): 19.4 hours; sh572 (no
ALDH1L1): 23.2 hours [1].

Xenograft tumors from ALDH1L1-deficient clones were significantly larger than
those from original RT4 cells [1].

Untargeted metabolomics on xenograft tumors; altered pathways in clones
included TCA cycle, glutathione, and fatty acid metabolism [1].
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Experimental Workflow for Metabolite Analysis

For researchers aiming to study a specific metabolite like 7,4'-DHF, the following workflow synthesizes

common methodologies from the search results, particularly from the field of metabolomics [2] [3].
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Proposed workflow for metabolomic identification and validation.

Folate Metabolic Pathway

The following diagram illustrates the key reactions of the folate metabolism cycle, showing the position
where 7,4'-DHF is theorized to fit in. The role of ALDH1L1, supported by the search results [1], is also
highlighted.
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Key folate metabolism pathway and inferred position of 7,4'-DHF.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 6/7 Tech Support


https://www.smolecule.com/products/s618735?utm_src=pdf-body-img
https://www.smolecule.com/products/s618735?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC12512356/
https://metabolomics.creative-proteomics.com/resource/visualizing-metabolomics-data-graphical-insights.htm
https://metabolomics.creative-proteomics.com/resource/visualizing-metabolomics-data-graphical-insights.htm
https://www.nature.com/articles/s41525-020-0132-5
https://www.smolecule.com/products/b618735#7-4-dhf-hmdb-metabolite-database
https://www.smolecule.com/products/b618735#7-4-dhf-hmdb-metabolite-database
https://www.smolecule.com/products/b618735#7-4-dhf-hmdb-metabolite-database
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s618735?utm_src=pdf-bulk
https://www.smolecule.com/products/s618735?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 717 Tech Support


https://www.smolecule.com/products/s618735?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

